Tert-butyl 4-hydroxy-4-isobutyl-2-methylpiperidine-1-carboxylate

• Molecular Formula: C15H29NO3
• Molecular Weight: 271.40 g/mol
• IUPAC Name: tert-butyl 4-hydroxy-2-methyl-4-(2-methylpropyl)piperidine-1-carboxylate
• InChI: InChI=1S/C15H29NO3/c1-11(2)9-15(18)7-8-16(12(3)10-15)13(17)19-14(4,5)6/h11-12,18H,7-10H2,1-6H3
• InChI Key: CVQJGJMOYGRXBG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1C(=O)OC(C)(C)C)(CC(C)C)O

Description

Tert-butyl 4-hydroxy-4-isobutyl-2-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H29NO3 and its molecular weight is 271.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, in a 50-mL pear-shaped evaporating flask was weighed a solution of lanthanum chloride lithium chloride complex in THF (15.6 mL) and cooled to 0° C. To the solution was added dropwise a solution of isobutylmagnesium chloride in THF (3.5 mL) and stirred at 0° C. for 3 hours. A solution of tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate (1 g) in THF (2.0 mL) was further added dropwise. The reaction solution was stirred at 0° C. for 1 hour, heated to 25° C., poured to hydrochloric acid and extracted with ethyl acetate. The organic layer was washed with water and a saturated sodium chloride solution and dried over anhydrous magnesium sulphate. The filtrate was concentrated and the resulting residue was purified by silica gel chromatography (hexane:ethyl acetate=9:1→3:1) to give the titled compound (450 mg) having the following physical properties.